Cas no 827331-30-6 (2-Naphthalenecarboxamide, N-[2,5-bis(octyloxy)phenyl]-3-hydroxy-)

• Product name: 2-Naphthalenecarboxamide, N-[2,5-bis(octyloxy)phenyl]-3-hydroxy-
• CAS No: 827331-30-6
• MF: C₃₃H₄₅NO₄
• MW: 519.7147
• CID: 684598
• PubChem ID: 71417500

2-Naphthalenecarboxamide, N-[2,5-bis(octyloxy)phenyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, N-[2,5-bis(octyloxy)phenyl]-3-hydroxy-
• N-(2,5-dioctoxyphenyl)-3-hydroxynaphthalene-2-carboxamide
• DTXSID50836836
• N-[2,5-BIS(OCTYLOXY)PHENYL]-3-HYDROXYNAPHTHALENE-2-CARBOXAMIDE
• 827331-30-6

• Inchi： InChI=1S/C33H45NO4/c1-3-5-7-9-11-15-21-37-28-19-20-32(38-22-16-12-10-8-6-4-2)30(25-28)34-33(36)29-23-26-17-13-14-18-27(26)24-31(29)35/h13-14,17-20,23-25,35H,3-12,15-16,21-22H2,1-2H3,(H,34,36)
• InChI Key： WUZHHQYRZFGWNL-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC(=C(C=C1)OCCCCCCCC)NC(=O)C2=CC3=CC=CC=C3C=C2O

Computed Properties

• Exact Mass: 519.33485892g/mol
• Monoisotopic Mass: 519.33485892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 18
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų
• XLogP3: 11